Cas no 1805650-69-4 (Ethyl 3-cyano-2,6-dimethoxyphenylacetate)

• Product Name: Ethyl 3-cyano-2,6-dimethoxyphenylacetate
• CAS No: 1805650-69-4
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 4943063
• Update Time: 2023-08-22

Ethyl 3-cyano-2,6-dimethoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2,6-dimethoxyphenylacetate

• Inchi： 1S/C13H15NO4/c1-4-18-12(15)7-10-11(16-2)6-5-9(8-14)13(10)17-3/h5-6H,4,7H2,1-3H3
• InChI Key： MEKPBXCMKNJZPA-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=CC=C(C=1CC(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 322
• XLogP3: 1.7
• Topological Polar Surface Area: 68.6